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Compound of Interest

Compound Name: 2,2-Dimethylhex-5-enal
CAS No.: 52278-99-6
Cat. No.: B1365124
Get Quote
. J

To safely manage 2,2-dimethylhex-5-enal, laboratory personnel must understand the causality
behind its reactivity. The formyl hydrogen is highly susceptible to abstraction, leading to auto-
oxidation into carboxylic acids or, under specific prolonged storage conditions, the formation of
shock-sensitive peroxides[7]. Furthermore, as a volatile organic compound, it is highly
flammable and poses an acute toxicity risk to aquatic environments, strictly prohibiting standard
drain disposal[8][9].

Quantitative Hazard Data Summary
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Property | Metric Value / Classification Operational Implication
Chemical Name 2,2-Dimethylhex-5-enal Highly reactive intermediate
CAS Registry Number 52278-99-6[1][2] Standardized tracking required
Molecular Formula C8H140[3] High organic carbon content

Volatile organic compound

Molecular Weight 126.19 g/mol

(VOC)

) Hydrophobic; requires organic

LogP (Estimated) ~2.5 - 3.1[4][6]

solvents

) Mandates specialized

RCRA Waste Code D001 (Ignitable) o )

incineration[10][11]

] ) Prone to auto-oxidation and

Primary Hazards Flammable, Reactive Aldehyde

cross-linking

Operational Safety & Handling Procedures

Expertise-Driven Insight: Aldehydes with terminal double bonds are prone to cross-linking,
polymerization, and oxidation. Handling must be conducted under strict inert atmosphere
protocols to preserve chemical integrity and prevent the generation of hazardous byproducts.

Step-by-Step Handling Workflow:

e Environmental Control: Always handle 2,2-dimethylhex-5-enal inside a certified chemical
fume hood to prevent inhalation of volatile organic vapors and mitigate flammability risks.

 Inert Atmosphere (Self-Validating Step): Purge the reaction vessel with Argon or Nitrogen
before introducing the chemical. Atmospheric oxygen drives the radical-mediated auto-
oxidation of the aldehyde. Validation: Use an oxygen sensor or bubbler to confirm positive
inert gas pressure before uncapping the reagent.

» PPE Requirements: Wear standard laboratory PPE, including a flame-resistant lab coat,
chemical-resistant gloves (Nitrile or Butyl rubber, double-gloved if handling concentrated
stock), and safety goggles with side shields[7].
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» Storage: Store in a cool, dry, well-ventilated flammable liquids cabinet. Keep the container
tightly sealed and backfilled with an inert gas. Do not store uninhibited for extended periods
(>12 months) due to the risk of peroxide formation[7].
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Mechanistic pathway of 2,2-Dimethylhex-5-enal auto-oxidation and peroxide formation.

RCRA-Compliant Disposal Procedures

Causality: 2,2-Dimethylhex-5-enal cannot be disposed of down the drain. Under the EPA's
Resource Conservation and Recovery Act (RCRA), flammable organic liquids and reactive
aldehydes are classified as hazardous waste (D001 for ignitability) and must be incinerated at
a permitted facility[10][11]. Drain disposal of environmentally hazardous organic liquids is
strictly forbidden and can lead to severe regulatory penalties[7][9].

Step-by-Step Disposal Workflow:

o Waste Segregation: Collect 2,2-dimethylhex-5-enal waste in a designated "Non-
Halogenated Flammable Organic Waste" container. Crucial: Never mix aldehyde waste with
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strong oxidizers, primary amines, or strong acids/bases, as this can trigger violent
exothermic condensation or oxidation reactions[7][9].

Primary Containment: Use a chemically resistant, sealable container (e.g., HDPE or glass).
Ensure the container has a tight-fitting cap. Do not use funnels as a permanent closure, as
this allows volatile emissions to escape[9].

Secondary Containment: Place the primary waste container inside a secondary containment
bin to capture any potential leaks or catastrophic container failures[9].

Labeling: Affix a standardized Hazardous Waste tag immediately upon adding the first drop
of waste. The label must explicitly state "Hazardous Waste," list the full chemical name ("2,2-
Dimethylhex-5-enal"), and indicate the primary hazard ("Flammable™).

Empty Container Management (Triple Rinse Rule): Empty stock bottles must be thoroughly
triple-rinsed with a compatible solvent (e.g., acetone or ethanol). The first three rinses must
be collected and disposed of as hazardous waste[9]. Only after triple rinsing and air-drying
can the empty glass container be disposed of in standard glass recycling or solid waste.
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Decision tree for RCRA-compliant segregation and disposal of 2,2-Dimethylhex-5-enal waste.

Spill Response & Decontamination Protocols

In the event of a spill, immediate containment is required to prevent vapor ignition and

environmental contamination.
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o Evacuate & Isolate: For spills larger than 50 mL, evacuate the immediate area and allow the
fume hood to clear the vapors. Eliminate all ignition sources immediately.

o Neutralization/Absorption: Do not use combustible materials (like paper towels) for large
spills. Cover the spill with an inert, non-combustible absorbent material such as
diatomaceous earth, sand, or a commercial spill kit absorbent[12].

o Collection: Sweep the absorbed mixture using non-sparking tools and place it into a sealable
hazardous waste bag or bucket.

o Decontamination (Self-Validating Step): Wash the affected surface with a mild detergent and
water solution to remove residual organics[13]. Validation: Use a PID (Photoionization
Detector) or visually inspect the area to ensure no residual aldehyde odor or sheen remains
before declaring the area safe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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